Cas no 958940-22-2 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxyphenyl)-5-[[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl]-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxyphenyl)-5-[[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl]-
• CAS No: 958940-22-2
• MF: C₁₅H₁₄F₃N₅OS
• MW: 369.364771366119
• CID: 1001763
• Update Time: 2024-02-06

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxyphenyl)-5-[[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(3-methoxyphenyl)-5-[[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl]-
• 4-(3-methoxyphenyl)-3-[[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]methyl]-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C15H14F3N5OS/c1-9-6-12(15(16,17)18)21-22(9)8-13-19-20-14(25)23(13)10-4-3-5-11(7-10)24-2/h3-7H,8H2,1-2H3,(H,20,25)
• InChI Key： WKJYVOUBCYBKJX-UHFFFAOYSA-N
• SMILES： N1=C(CN2C(C)=CC(C(F)(F)F)=N2)N(C2=CC=CC(OC)=C2)C(=S)N1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 450.7±55.0 °C(Predicted)
• pka: 5.11±0.20(Predicted)